Cas no 62697-74-9 (trimenthol, triester with boric acid, stereoisomer)

• Product Name: trimenthol, triester with boric acid, stereoisomer
• CAS No: 62697-74-9
• MF: C₃₀H₅₇BO₃
• MW: 476.582790136337
• MDL: MFCD00041735
• CID: 90200
• PubChem ID: 4452360
• Update Time: 2025-04-18

trimenthol, triester with boric acid, stereoisomer Chemical and Physical Properties

Names and Identifiers

• trimenthol, triester with boric acid, stereoisomer
• DL-Menthyl borate
• B(O-l-menthyl)3
• cyclohexanol,5-methyl-2-(1-methylethyl)-,triesterwithboricacid(h3bo3),st
• (+/-)-TRIMENTHYL BORATE
• NS00042005
• AKOS024429993
• Cyclohexanol, 5-methyl-2-(1-methylethyl)-, triester with boric acid (H3BO3), (1R,1'R,1''R,2S,2'S,2''S,5R,5'R,5''R)-rel-
• Menthol, triester with orthoboric acid
• 635-20-1
• DTXSID30908601
• 62697-74-9
• 21105-05-5
• tris(5-methyl-2-propan-2-ylcyclohexyl) borate
• Trimenthylborat
• Cyclohexanol, 5-methyl-2-(1-methylethyl)-, triester with boric acid (H3BO3)
• Tris[5-methyl-2-(propan-2-yl)cyclohexyl] borate
• (-)-TRIMENTHYL BORATE
• APDCUDTVQNGARJ-UHFFFAOYSA-N
• tris(2-isopropyl-5-methylcyclohexyl) borate
• SCHEMBL10585538
• starbld0017932

• MDL： MFCD00041735
• Inchi： 1S/C30H57BO3/c1-19(2)25-13-10-22(7)16-28(25)32-31(33-29-17-23(8)11-14-26(29)20(3)4)34-30-18-24(9)12-15-27(30)21(5)6/h19-30H,10-18H2,1-9H3
• InChI Key： APDCUDTVQNGARJ-UHFFFAOYSA-N
• SMILES： O(B(OC1CC(C)CCC1C(C)C)OC1CC(C)CCC1C(C)C)C1CC(C)CCC1C(C)C

Computed Properties

• Exact Mass: 476.44000
• Monoisotopic Mass: 476.44
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Color/Form: Crystals.
• Density: 0.93
• Boiling Point: 493.6 °C at 760 mmHg
• Flash Point: 493.6 °C at 760 mmHg
• Refractive Index: 1.454
• Solubility: Soluble in chloroform, ether
• PSA: 27.69000
• LogP: 8.40350
• Solubility: Not determined

trimenthol, triester with boric acid, stereoisomer Security Information

• Hazard Category Code： 36/38
• Safety Instruction： S26-S37-S39
• Hazardous Material Identification：
• Risk Phrases：R36/38
• TSCA：Yes